Cas no 1219547-74-6 (3,4-Dimethyl-2-(1H-tetrazol-1-yl)benzoic acid)

• Product Name: 3,4-Dimethyl-2-(1H-tetrazol-1-yl)benzoic acid
• CAS No: 1219547-74-6
• MF: C₁₀H₁₀N₄O₂
• MW: 218.2120013237
• MDL: MFCD16090152
• CID: 4687071
• PubChem ID: 49652012
• Update Time: 2025-05-25

3,4-Dimethyl-2-(1H-tetrazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethyl-2-(1H-tetrazol-1-yl)benzoic acid
• 3,4-dimethyl-2-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid
• STK940781
• BBL032643
• benzoic acid, 3,4-dimethyl-2-(1H-tetrazol-1-yl)-
• 3,4-dimethyl-2-(1H-1,2,3,4-tetraazol-1-yl)benzoic acid
• 3,4-Dimethyl-2-(1H-tetrazol-1-yl)benzoic acid

• MDL： MFCD16090152
• Inchi： 1S/C10H10N4O2/c1-6-3-4-8(10(15)16)9(7(6)2)14-5-11-12-13-14/h3-5H,1-2H3,(H,15,16)
• InChI Key： XKXPVUJADHLQML-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C(C)C(C)=C1N1C=NN=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Topological Polar Surface Area: 80.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 3,4-Dimethyl-2-(1H-tetrazol-1-yl)benzoic acid

Introduction to 3,4-Dimethyl-2-(1H-tetrazol-1-yl)benzoic acid (CAS No: 1219547-74-6)

3,4-Dimethyl-2-(1H-tetrazol-1-yl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No) 1219547-74-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural motif that includes a tetrazole ring at the 2-position of the benzene core. The presence of both methyl substituents at the 3 and 4 positions, along with the tetrazole moiety, imparts distinct chemical and biological properties that make it a valuable candidate for further research and development.

The structural composition of 3,4-Dimethyl-2-(1H-tetrazol-1-yl)benzoic acid lends itself to diverse applications in synthetic chemistry and drug discovery. The benzoic acid backbone is well-known for its role as a pharmacophore in numerous therapeutic agents, while the tetrazole ring is recognized for its potential bioactivity, often exhibiting properties such as antimicrobial, anti-inflammatory, and anticancer effects. The combination of these structural elements suggests that this compound may possess multifaceted biological activities, making it an attractive subject for investigation.

In recent years, there has been a growing interest in developing novel compounds that incorporate tetrazole rings due to their ability to modulate biological pathways effectively. Tetrazole derivatives have been reported to interact with various target proteins and enzymes, leading to therapeutic outcomes. For instance, studies have demonstrated the potential of tetrazole-containing compounds in inhibiting enzymes involved in inflammation and cancer progression. The 3,4-Dimethyl-2-(1H-tetrazol-1-yl)benzoic acid structure may leverage these interactions, offering a promising lead for developing new treatments.

The synthesis of 3,4-Dimethyl-2-(1H-tetrazol-1-yl)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the tetrazole ring typically involves cycloaddition reactions or nucleophilic substitution processes, while the methylation at the 3 and 4 positions can be achieved through Friedel-Crafts alkylation or other suitable methods. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may also be employed to enhance yield and purity.

The pharmacological profile of 3,4-Dimethyl-2-(1H-tetrazol-1-yl)benzoic acid has been explored in several preclinical studies. Initial findings suggest that this compound exhibits inhibitory activity against certain enzymes and receptors implicated in diseases such as cancer and neurodegeneration. The benzoic acid moiety is known to interact with peroxisome proliferator-activated receptors (PPARs), which play a crucial role in metabolic regulation and inflammation. Additionally, the tetrazole ring may contribute to its ability to disrupt specific signaling pathways by acting as a competitive inhibitor or modulator.

One particularly intriguing aspect of 3,4-Dimethyl-2-(1H-tetrazol-1-yl)benzoic acid is its potential application in modulating immune responses. Research has indicated that benzoic acid derivatives can influence immune cell function by interacting with receptors such as Toll-like receptors (TLRs). The tetrazole moiety may further enhance this effect by engaging with additional cellular targets. This dual interaction could make the compound a viable candidate for developing immunomodulatory therapies aimed at conditions like autoimmune diseases or chronic infections.

The chemical stability of 3,4-Dimethyl-2-(1H-tetrazol-1-yl)benzoic acid is another critical factor to consider in its development as a pharmaceutical agent. Benzoic acid derivatives can vary significantly in their stability under different environmental conditions, including temperature, pH, and exposure to light. Understanding these stability parameters is essential for formulating the compound into a stable drug product that maintains efficacy over time. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to assess chemical stability and purity.

In conclusion,3,4-Dimethyl-2-(1H-tetrazol-1-yl)benzoic acid (CAS No: 1219547-74-6) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features combine traditional pharmacophores with modern bioactive moieties, positioning it as a valuable asset in drug discovery efforts. Further investigation into its biological activities and synthetic pathways will undoubtedly contribute to advancements in medicine and therapeutic intervention.